Methyl 3-(4-methoxyphenyl)propanoate
Cat. No. B096258
Key on ui cas rn:
15823-04-8
M. Wt: 194.23 g/mol
InChI Key: AKQLYAFBUYHFCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:18][OH:19].[CH3:5][O:6][c:7]1[cH:8][cH:9][c:10]([CH2:13][CH2:14][C:15](=[O:16])[OH:17])[cH:11][cH:12]1.[S:1]([Cl:2])([Cl:3])=[O:4]>>[CH3:5][O:6][c:7]1[cH:8][cH:9][c:10]([CH2:13][CH2:14][C:15](=[O:16])[O:17][CH3:18])[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CCC(=O)O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)CCc1ccc(OC)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
